Cas no 65857-35-4 (1-methoxy-3-methylbutan-2-one)

1-methoxy-3-methylbutan-2-one structure
1-methoxy-3-methylbutan-2-one structure
Product Name:1-methoxy-3-methylbutan-2-one
CAS No:65857-35-4
MF:C6H12O2
MW:116.158282279968
MDL:MFCD14691012
CID:1693755
PubChem ID:12696419
Update Time:2025-04-21

1-methoxy-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 1-methoxy-3-methyl-
    • 1-methoxy-3-methylbutan-2-one
    • AKOS010815267
    • CS-0310664
    • 65857-35-4
    • EN300-85569
    • E82617
    • SCHEMBL800638
    • methoxy-3-methyl butanone
    • 1-Methoxy-3-methyl-2-butanone
    • AS-83951
    • Z825742022
    • MDL： MFCD14691012
    • Inchi： 1S/C6H12O2/c1-5(2)6(7)4-8-3/h5H,4H2,1-3H3
    • InChI Key： MJDDENYNARWBHQ-UHFFFAOYSA-N
    • SMILES： O(C)CC(C(C)C)=O

Computed Properties

  • Exact Mass: 116.08376
  • Monoisotopic Mass: 116.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

1-methoxy-3-methylbutan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M336480-10mg
1-methoxy-3-methylbutan-2-one
 65857-35-4
10mg
 $ 50.00 2022-06-03
TRC
M336480-50mg
1-methoxy-3-methylbutan-2-one
 65857-35-4
50mg
 $ 185.00 2022-06-03
TRC
M336480-100mg
1-methoxy-3-methylbutan-2-one
 65857-35-4
100mg
 $ 295.00 2022-06-03
ChemScence
CS-0310664-100mg
1-Methoxy-3-methylbutan-2-one
 65857-35-4 ≥96.0%
100mg
 $188.0 2022-04-26
ChemScence
CS-0310664-250mg
1-Methoxy-3-methylbutan-2-one
 65857-35-4 ≥96.0%
250mg
 $270.0 2022-04-26
ChemScence
CS-0310664-500mg
1-Methoxy-3-methylbutan-2-one
 65857-35-4 ≥96.0%
500mg
 $468.0 2022-04-26
ChemScence
CS-0310664-1g
1-Methoxy-3-methylbutan-2-one
 65857-35-4 ≥96.0%
1g
 $599.0 2022-04-26
eNovation Chemicals LLC
Y1266219-100mg
1-methoxy-3-methylbutan-2-one
 65857-35-4 96%
100mg
 $225 2024-06-06
eNovation Chemicals LLC
Y1266219-250mg
1-methoxy-3-methylbutan-2-one
 65857-35-4 96%
250mg
 $305 2024-06-06
eNovation Chemicals LLC
Y1266219-500mg
1-methoxy-3-methylbutan-2-one
 65857-35-4 96%
500mg
 $510 2024-06-06

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